Cas no 2309443-51-2 (methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate)

• Product Name: methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
• CAS No: 2309443-51-2
• MF: C₁₄H₂₀BrN₃O₃
• MW: 358.230902671814
• CID: 5842558
• PubChem ID: 165739870
• Update Time: 2025-05-20

methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309443-51-2
• EN300-7429518
• methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

• Inchi： 1S/C14H20BrN3O3/c1-18-7-11(15)17-13(18)14(21-8-12(19)20-2)4-3-10-5-9(14)6-16-10/h7,9-10,16H,3-6,8H2,1-2H3
• InChI Key： UZVWINWDHGJVFS-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCC3CC2CN3)OCC(=O)OC)=N1

Computed Properties

• Exact Mass: 357.06880g/mol
• Monoisotopic Mass: 357.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

Introduction to Methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate (CAS No: 2309443-51-2)

Methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate, a compound with the CAS number 2309443-51-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 4-bromo-1-methyl-1H-imidazol-2-yl moiety and an 6-azabicyclo[3.2.1]octan-2-yl group makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural complexity of Methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate is not only intriguing but also offers a rich scaffold for derivatization and functionalization. This flexibility has made it a subject of intense interest for researchers exploring novel therapeutic agents. The compound’s ability to interact with biological targets in unique ways suggests potential applications in the treatment of various diseases, particularly those where precise molecular interactions are crucial.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high specificity. Methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate fits well within this paradigm, as its complex structure allows for selective binding to target proteins and enzymes. This selectivity is essential for minimizing side effects and improving therapeutic efficacy.

The 4-bromo-1-methyl-1H-imidazol-2-yl group is particularly noteworthy, as imidazole derivatives are known for their broad range of biological activities. These compounds have been extensively studied for their potential roles in drug development, particularly in the context of antimicrobial, antiviral, and anticancer therapies. The incorporation of this moiety into Methyl 2-{[2-(4-bromo-1-methyl-1H-imidazol-2-y)]oxy}acetate suggests that it may exhibit similar properties, making it a valuable tool for further research.

The 6 azabicyclo[3.21 octan - 22 yl group adds another layer of complexity to the molecule, providing a rigid framework that can enhance binding affinity and stability. Bicyclic structures are frequently found in biologically active compounds due to their ability to mimic natural product scaffolds and interact favorably with biological targets. The unique architecture of this compound makes it an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Methyl 2-{[4-bromo - 11 H - imidazole - 22 yl] - [26 azabicyclo [ 32 . 12 . 10 octan - 22 yl] oxy ] acetate are being explored for their potential to address unmet medical needs through innovative chemical designs. The combination of the 4-bromo - 11 H - imidazole - 22 yl] and [26 azabicyclo [ 32 . 12 . 10 octan - 22 yl] oxy ] groups provides a unique chemical profile that may lead to novel pharmacological effects.

The synthesis of Methyl 2-{[4-bromo-11H-imidazole-2226 azabicyclo[32 .12 .10 octan]-22ylyl]oxy]] acetate involves sophisticated organic chemistry techniques that highlight the compound’s synthetic challenge and complexity. The successful preparation of this molecule demonstrates the growing capability in medicinal chemistry to construct intricate structures with potential therapeutic value.

In conclusion, Methyl 2-{[4
-bromo
-







-22y]]-[ acetate (CAS No:) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for further exploration in drug discovery and development.